Cas no 84531-01-1 (1,5,6-Heptatrien-3-ol, 1-phenyl-)

1,5,6-Heptatrien-3-ol, 1-phenyl- structure

84531-01-1 structure

Product name:1,5,6-Heptatrien-3-ol, 1-phenyl-

CAS No:84531-01-1

MF:C₁₃H₁₄O

Molecular Weight:186.25

CID:4214856

1,5,6-Heptatrien-3-ol, 1-phenyl- Properties

Names and Identifiers

- 1,5,6-Heptatrien-3-ol, 1-phenyl-

1,5,6-Heptatrien-3-ol, 1-phenyl- Literature

1. A 3D printing-based portable photoelectrochemical sensing device using a digital multimeter†

Kangyao Zhang,Shuzhen Lv,Dianping Tang Analyst, 2019,144, 5389-5393
2. 2,2-Difluoro-1,3-dimethylimidazolidine (DFI). A new fluorinating agent†

Hidetoshi Hayashi,Hiroshi Sonoda,Kouki Fukumura,Teruyuki Nagata Chem. Commun., 2002, 1618-1619
3. A 2-aza-Cope reactivity-based platform for ratiometric fluorescence imaging of formaldehyde in living cells†

Thomas F. Brewer,Guillermo Burgos-Barragan,Niek Wit Chem. Sci., 2017,8, 4073-4081
4. A biocompatible PAA-Cu-MOP hydrogel for wound healing†

Linlin Chen,Yu Qin,Jing Cheng,Yi Cheng,Zhixiang Lu,Xiaolan Liu,Shaoxiong Yang,Shuhan Lu,Liyan Zheng,Qiue Cao RSC Adv., 2020,10, 36212-36218
5. A capillary zone electrophoretic method for the study of formation of a covalent conjugate between microcystin LR and protein phosphatase 2A

Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
6. 3D porous binary-heteroatom doped carbon nanosheet/electrochemically exfoliated graphene hybrids for high performance flexible solid-state supercapacitors†

Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
7. A combined theoretical and experimental EXAFS study of the structure and dynamics of Au147 nanoparticles

Zhiyao Duan,Yuanyuan Li,Janis Timoshenko,Samuel T. Chill,Rachel M. Anderson,David F. Yancey,Anatoly I. Frenkel,Richard M. Crooks,Graeme Henkelman Catal. Sci. Technol., 2016,6, 6879-6885
8. A concentration-cell method for the determination of trace amounts of chloride in solutions of lithium salts

Analyst, 1965,90, 482-487
9. A “nano-windmill” driven by a flux of water vapour: a comparison to the rotating ATPase†

Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
10. 4-(Pyridin-4-yl)thiazol-2-amine as an efficient non-toxic inhibitor for mild steel in hydrochloric acid solutions

Feng Li,Weiwei Zhang RSC Adv., 2019,9, 10454-10464

84531-01-1 (1,5,6-Heptatrien-3-ol, 1-phenyl-) Related Products

Recommend Articles

The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals

2025-05-19

Author： Jonathan Sanchez

Page View：514
The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems

2025-05-06

Author： Yue Yu

Page View：507
Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals

2025-05-23

Author： Xia Ouyang

Page View：504

Score：5.0
Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals

2025-05-16

Author： Elizabeth Thomas

Page View：504
Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges

2025-05-20

Author： Xiaomei Zhu

Page View：500

Recommended suppliers

Taizhou Jiayin Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hubei Henglvyuan Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

Jincang Pharmaceutical (Shanghai) Co., LTD.

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.

pengshengyue

Gold Member

Audited Supplier

CN Supplier

Bulk